Cas no 286836-26-8 (Phenol, 3-bromo-4-fluoro-, acetate)

Phenol, 3-bromo-4-fluoro-, acetate is a halogenated phenolic ester with applications in organic synthesis and pharmaceutical intermediates. The compound features both bromo and fluoro substituents on the aromatic ring, enhancing its reactivity in electrophilic and nucleophilic substitution reactions. The acetate group provides stability while allowing for facile deprotection under mild conditions, making it useful in multi-step synthetic routes. Its well-defined structure and high purity ensure consistent performance in coupling reactions and derivatization processes. This compound is particularly valuable in the development of bioactive molecules, where selective functionalization is critical. Proper handling and storage are recommended due to its sensitivity to hydrolysis.

Phenol, 3-bromo-4-fluoro-, acetate structure

286836-26-8 structure

Product Name:Phenol, 3-bromo-4-fluoro-, acetate

CAS No:286836-26-8

MF:C₈H₆BrFO₂

MW:233.034445285797

MDL:MFCD11975584

CID:3929840

PubChem ID:20785459

Update Time:2025-06-07

Phenol, 3-bromo-4-fluoro-, acetate Chemical and Physical Properties

Names and Identifiers

- Phenol, 3-bromo-4-fluoro-, acetate
- acetic acid 3-broMo-4-fluoro-phenyl ester
- MFCD11975584
- 3-BROMO-4-FLUOROPHENYLACETATE
- DB-208205
- SCHEMBL2014098
- DTXSID901290568
- (3-bromo-4-fluorophenyl) acetate
- 286836-26-8
- O-acetyl 3-bromo-4-fluorophenol
- 3-BROMO-4-FLUOROPHENYL ACETATE
- FQLBZJWSIONHRH-UHFFFAOYSA-N
- Phenol, 3-bromo-4-fluoro-, 1-acetate
- MDL： MFCD11975584
- Inchi： 1S/C8H6BrFO2/c1-5(11)12-6-2-3-8(10)7(9)4-6/h2-4H,1H3
- InChI Key： FQLBZJWSIONHRH-UHFFFAOYSA-N
- SMILES： C1(OC(=O)C)=CC=C(F)C(Br)=C1

Computed Properties

Exact Mass: 231.95352Da
Monoisotopic Mass: 231.95352Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 174
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 26.3Å²

Phenol, 3-bromo-4-fluoro-, acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1132579-5g	3-bromo-4-fluorophenyl acetate	286836-26-8	95%	5g	$1100	2024-07-23
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00882469-1g	3-Bromo-4-fluorophenyl acetate	286836-26-8	95%	1g	￥2240.0	2023-02-23
eNovation Chemicals LLC	Y1132579-5g	3-bromo-4-fluorophenyl acetate	286836-26-8	95%	5g	$1100	2025-02-26
AstaTech	C11086-0.25/G	3-BROMO-4-FLUOROPHENYL ACETATE	286836-26-8	95%	0.25g	$132	2023-09-19
AstaTech	C11086-1/G	3-BROMO-4-FLUOROPHENYL ACETATE	286836-26-8	95%	1g	$330	2023-09-19
AstaTech	C11086-5/G	3-BROMO-4-FLUOROPHENYL ACETATE	286836-26-8	95%	5g	$990	2023-09-19
Aaron	AR00BJXN-500mg	acetic acid 3-broMo-4-fluoro-phenyl ester	286836-26-8	95%	500mg	$387.00	2025-02-13
Aaron	AR00BJXN-1g	acetic acid 3-broMo-4-fluoro-phenyl ester	286836-26-8	95%	1g	$516.00	2025-02-13
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1732436-1g	3-Bromo-4-fluorophenyl acetate	286836-26-8	98%	1g	￥3194.00	2024-05-20
A2B Chem LLC	AF37951-500mg	acetic acid 3-broMo-4-fluoro-phenyl ester	286836-26-8	95%	500mg	$244.00	2024-04-20